Cas no 1338074-32-0 ((3-Amino-5-methylphenyl)boronic acid)

• Product Name: (3-Amino-5-methylphenyl)boronic acid
• CAS No: 1338074-32-0
• MF: C₇H₁₀BNO₂
• MW: 150.970801830292
• CID: 2770854
• PubChem ID: 68786689
• Update Time: 2025-11-02

(3-Amino-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-AMINO-5-METHYLPHENYL)BORONIC ACID
• AB76564
• Boronicacid,B-(3-amino-5-methylphenyl)-
• DB-213468
• 3-amino-5-methylphenylboronic acid
• SCHEMBL3786835
• B-(3-amino-5-methylphenyl)boronic acid
• EN300-4248660
• 1338074-32-0
• (3-Amino-5-methylphenyl)boronic acid

• Inchi： 1S/C7H10BNO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,9H2,1H3
• InChI Key： KKVLCOVQJJXBSG-UHFFFAOYSA-N
• SMILES： OB(C1=CC(=CC(C)=C1)N)O

Computed Properties

• Exact Mass: 151.0804587g/mol
• Monoisotopic Mass: 151.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5

Additional information on (3-Amino-5-methylphenyl)boronic acid

Comprehensive Guide to (3-Amino-5-methylphenyl)boronic acid (CAS No. 1338074-32-0): Properties, Applications, and Market Insights

(3-Amino-5-methylphenyl)boronic acid (CAS No. 1338074-32-0) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceuticals, and material science. This compound features a unique combination of an amino group and a methyl substituent on the phenyl ring, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular formula is C₇H₁₀BNO₂, and it is known for its stability and reactivity in various chemical transformations.

The growing demand for boronic acid compounds in drug discovery and agrochemicals has positioned (3-Amino-5-methylphenyl)boronic acid as a key building block. Researchers frequently search for "boronic acid derivatives for Suzuki coupling" or "applications of 3-amino-5-methylphenylboronic acid," highlighting its relevance in modern chemistry. This compound is particularly valuable in the synthesis of biaryl structures, which are common in active pharmaceutical ingredients (APIs).

One of the trending topics in the chemical industry is the use of sustainable synthesis methods. (3-Amino-5-methylphenyl)boronic acid aligns with this trend due to its role in green chemistry applications, such as catalyst-free reactions and low-waste processes. Additionally, its compatibility with microwave-assisted synthesis has gained attention, as it reduces reaction times and energy consumption.

In the pharmaceutical sector, (3-Amino-5-methylphenyl)boronic acid is explored for its potential in designing enzyme inhibitors and proteasome-targeting drugs. Recent studies have investigated its utility in cancer therapeutics, particularly in boron neutron capture therapy (BNCT), a cutting-edge treatment for tumors. This has led to increased searches for "boronic acid in cancer research" and "BNCT agents."

The material science community also values (3-Amino-5-methylphenyl)boronic acid for its role in developing functional polymers and sensors. Its ability to form reversible covalent bonds with diols makes it useful in glucose-sensing applications, a hot topic in wearable health technology. Researchers are actively investigating its incorporation into smart materials for real-time monitoring of biological molecules.

From a market perspective, the global demand for boronic acid derivatives is projected to grow steadily, driven by advancements in personalized medicine and bioconjugation techniques. Suppliers and manufacturers of (3-Amino-5-methylphenyl)boronic acid are focusing on high-purity grades to meet the stringent requirements of the pharmaceutical and electronics industries.

For researchers and industry professionals, understanding the storage conditions and handling precautions of (3-Amino-5-methylphenyl)boronic acid is critical. While it is not classified as hazardous, proper storage in a cool, dry place under inert atmosphere is recommended to maintain its stability. Common queries include "how to store boronic acids" and "solubility of 3-amino-5-methylphenylboronic acid," which are addressed in technical datasheets.

In summary, (3-Amino-5-methylphenyl)boronic acid (CAS No. 1338074-32-0) is a multifaceted compound with significant applications in drug development, material science, and green chemistry. Its unique structural features and reactivity continue to inspire innovations across multiple disciplines, making it a subject of ongoing research and commercial interest.